Cas no 74029-84-8 (4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate)

• Product Name: 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate
• CAS No: 74029-84-8
• MDL: MFCD05742360
• CID: 4658206
• Update Time: 2025-06-13

4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate

• MDL： MFCD05742360

Additional information on 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate

4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate (CAS No. 74029-84-8): A Comprehensive Overview

The compound 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate (CAS No. 74029-84-8) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a pyrimidin-1-ium core, substituted with amino and [(3,4-dichlorophenyl)sulfanyl]methyl groups, and further stabilized by a perchlorate counterion. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged due to their potential applications in drug discovery. Researchers are particularly intrigued by the 3,4-dichlorophenyl moiety, which is known to enhance binding affinity in target molecules. The perchlorate anion, while often debated for its environmental impact, plays a crucial role in stabilizing the cationic pyrimidin-1-ium structure, making it suitable for various synthetic applications.

The synthesis of 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate involves multi-step organic reactions, including nucleophilic substitution and quaternization. Its CAS No. 74029-84-8 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Companies are increasingly focusing on optimizing reaction conditions to minimize waste and energy consumption. The dichlorophenyl and sulfanyl groups in its structure also make it a candidate for studying enzyme inhibition, a hot topic in the development of targeted therapies for metabolic disorders.

In the context of AI-driven drug design, 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate has been explored as a potential scaffold for virtual screening. Computational models predict its compatibility with certain biological targets, though experimental validation remains ongoing. This intersection of computational chemistry and traditional synthesis highlights the compound's relevance in modern scientific inquiry.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its perchlorate component. While not classified as hazardous under typical conditions, proper storage and disposal are recommended to align with global chemical safety standards. Its stability under various pH and temperature conditions is also a key area of study for formulation scientists.

In summary, 4-Amino-5-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1,2-dimethylpyrimidin-1-ium perchlorate (CAS No. 74029-84-8) represents a fascinating case study in the evolution of functionalized pyrimidines. Its structural complexity and potential applications continue to inspire research across multiple disciplines, from medicinal chemistry to materials science.